4-O-β-Galactopyranosyl-D-mannopyranoside
Overview
Description
4-O-β-Galactopyranosyl-D-mannopyranoside, also known as 4-O-β-D-Galactopyranosyl-D-mannopyranoside, is a disaccharide formed from the combination of two monosaccharides, β-galactopyranose and D-mannopyranose. It is a naturally occurring compound found in a variety of plants, including wheat, rye, and barley. This compound has been studied for its potential applications in the fields of biochemistry, pharmacology, and medicine.
Scientific Research Applications
Prebiotic Functional Foods
4-O-β-Galactopyranosyl-D-mannopyranoside: , also known as lactulose, is a synthetic disaccharide that has been extensively used in the development of prebiotic functional foods . It promotes the growth of beneficial gut bacteria like Lactobacilli and Bifidobacteria . This modulation of the gut microbiota can lead to the production of beneficial organic acids, such as short-chain fatty acids, which have various health benefits, including improved gut health and immune function.
Osmotic Laxative
Due to its ability to withstand digestion in the upper gastrointestinal tract, lactulose reaches the colon intact where it acts as an osmotic laxative . It draws water into the bowel, softening stools and enhancing bowel movement, which is beneficial for treating constipation.
Infant Formula Ingredient
Initially used in 1957, lactulose has been a valuable ingredient in infant formulas . It contributes to the infants’ digestive health by promoting softer stools and aiding in the prevention of constipation.
Technological Properties in Food Production
Lactulose possesses favorable technological properties, such as a sweetness profile of 48–62% that of sucrose without an aftertaste, high solubility, low cariogenic potential, and stability . These properties make it an ideal substitute for sucrose in the production of confectionery and beverages.
Prebiotic Sugar for Mineral Absorption
As a nondigestible epimer of lactose, 4-O-β-Galactopyranosyl-D-mannopyranoside may enhance intestinal mineral absorption, particularly calcium . This application is significant in the context of bone health and the prevention of osteoporosis.
Heat Treatment Indicator in Milk Products
Lactulose occurs in heat-treated milk and serves as an indicator of the severity of heat treatment in milk products, especially UHT (Ultra-high temperature processing) milk . This application is crucial for ensuring the quality and safety of dairy products.
Mechanism of Action
Target of Action
4-O-β-Galactopyranosyl-D-mannopyranoside, also known as 2-epi-Lactose or 2-epilactose, is a nondigestible epimer of lactose . It primarily targets the intestinal tract, where it acts as a prebiotic sugar .
Mode of Action
As a prebiotic, it is likely to promote the growth of beneficial gut bacteria, which in turn can have various positive effects on the host’s health .
Biochemical Pathways
It is known to promote intestinal mineral absorption, especially calcium . This suggests that it may influence mineral homeostasis pathways.
Pharmacokinetics
As a nondigestible compound, it is likely to pass through the digestive tract largely unchanged, exerting its effects locally within the gut .
Result of Action
The primary result of the action of 4-O-β-Galactopyranosyl-D-mannopyranoside is the promotion of intestinal mineral absorption, particularly calcium . This can contribute to improved bone health and overall mineral balance within the body.
Action Environment
The action of 4-O-β-Galactopyranosyl-D-mannopyranoside is influenced by the environment within the gut. Factors such as the composition of the gut microbiota, the presence of other nutrients, and the pH of the gut can all potentially impact the efficacy and stability of this compound .
properties
| { "Design of Synthesis Pathway": "The synthesis of 4-O-β-Galactopyranosyl-D-mannopyranoside can be achieved through the glycosylation of mannose with galactose using a suitable glycosyl donor and a promoter.", "Starting Materials": [ "D-mannose", "Galactose", "Glycosyl donor", "Promoter" ], "Reaction": [ "Protect the hydroxyl groups of D-mannose using suitable protecting groups.", "Activate the glycosyl donor using a promoter.", "Add the activated glycosyl donor to the protected D-mannose to obtain the desired glycoside.", "Deprotect the hydroxyl groups to obtain 4-O-β-Galactopyranosyl-D-mannopyranoside." ] } | |
CAS RN |
20869-27-6 |
Product Name |
4-O-β-Galactopyranosyl-D-mannopyranoside |
Molecular Formula |
C₁₂H₂₂O₁₁ |
Molecular Weight |
342.3 |
synonyms |
Epilactose; 4-O-β-D-Galactopyranosyl-D-mannopyranose; |
Origin of Product |
United States |
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